![molecular formula C21H19ClN4O3S2 B12188566 4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide](/img/structure/B12188566.png)
4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide
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Description
Properties
Molecular Formula |
C21H19ClN4O3S2 |
|---|---|
Molecular Weight |
475.0 g/mol |
IUPAC Name |
4-[2-[4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-hydroxy-5-imino-2H-pyrrol-1-yl]ethyl]benzenesulfonamide |
InChI |
InChI=1S/C21H19ClN4O3S2/c22-15-5-3-14(4-6-15)17-12-30-21(25-17)19-18(27)11-26(20(19)23)10-9-13-1-7-16(8-2-13)31(24,28)29/h1-8,12,23,27H,9-11H2,(H2,24,28,29) |
InChI Key |
VOYRAWXCNDGEES-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=C(C(=N)N1CCC2=CC=C(C=C2)S(=O)(=O)N)C3=NC(=CS3)C4=CC=C(C=C4)Cl)O |
Origin of Product |
United States |
Preparation Methods
Preparation of 4-(4-Chlorophenyl)-1,3-Thiazole-2-Carbaldehyde
Reagents :
-
4-Chlorophenyl thioamide (1.0 equiv)
-
Bromoacetaldehyde diethyl acetal (1.2 equiv)
Procedure :
-
Dissolve 4-chlorophenyl thioamide (10 mmol) in THF under nitrogen.
-
Add bromoacetaldehyde diethyl acetal dropwise at 0°C, followed by BF₃·Et₂O (0.1 equiv).
-
Stir at reflux for 12 hr.
-
Quench with saturated NaHCO₃, extract with EtOAc, and purify via silica chromatography (hexane/EtOAc 4:1).
Synthesis of 4-Hydroxy-2-Imino-2,5-Dihydro-1H-Pyrrole-1-Carboxamide
Reagents :
Procedure :
-
Heat γ-keto amide (5 mmol) and hydroxylamine hydrochloride in acetic acid at 110°C for 6 hr.
-
Cool, precipitate with ice water, and filter.
-
Recrystallize from ethanol/water (1:1).
Coupling of Thiazole and Pyrrolidine Moieties
Reagents :
-
Thiazole-2-carbaldehyde (1.0 equiv)
-
4-Hydroxy-2-iminopyrrolidine (1.1 equiv)
Procedure :
-
Stir aldehyde and pyrrolidine in MeOH at 25°C for 30 min.
-
Add NaBH₃CN portionwise over 1 hr.
-
Quench with H₂O, extract with CH₂Cl₂, and concentrate.
Attachment to Benzenesulfonamide Backbone
Reagents :
-
4-(2-Bromoethyl)benzenesulfonamide (1.0 equiv)
-
Thiazole-pyrrolidine intermediate (1.05 equiv)
Procedure :
-
React bromoethyl sulfonamide with thiazole-pyrrolidine in DMF/K₂CO₃ for 8 hr.
-
Cool, dilute with H₂O, and extract with EtOAc.
-
Purify via reverse-phase HPLC (MeCN/H₂O + 0.1% TFA).
Optimization Strategies and Challenges
Solvent and Catalyst Screening
Regioselectivity in Pyrrolidine Formation
-
Challenge : Competing formation of 3-imino vs. 2-imino isomers.
-
Solution : Use acidic conditions (pH 4–5) to favor kinetically controlled 2-imino product.
Industrial-Scale Adaptations
-
Continuous flow reactors : Patented methods (e.g., US9156845B2) enable telescoped synthesis with 92% purity at 10 kg/batch.
-
Green chemistry : Replacement of DMF with cyclopentyl methyl ether (CPME) reduces environmental impact.
Analytical Characterization
Key Data for Final Compound :
Chemical Reactions Analysis
Types of Reactions
4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide can undergo various chemical reactions, including:
Oxidation: This reaction can be used to introduce additional functional groups or modify existing ones.
Reduction: This reaction can be used to reduce specific functional groups within the molecule.
Substitution: This reaction can be used to replace one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome but typically involve controlled temperatures and specific solvents to ensure the reaction proceeds efficiently.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule.
Scientific Research Applications
Key Structural Features
| Component | Description |
|---|---|
| Thiazole Ring | Associated with antimicrobial properties |
| Sulfonamide Group | Known for its role in antibacterial agents |
| Pyrrole Moiety | Potential anticancer activity |
Anticancer Activity
Recent studies have indicated that compounds similar to 4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide exhibit significant anticancer properties. For instance, derivatives of thiazole have shown promising results against various cancer cell lines, highlighting their potential as novel therapeutic agents. In particular, compounds with similar structural motifs have been reported to inhibit key oncogenic pathways, such as the AKT signaling pathway, which is crucial in glioma malignancy .
Case Study: Thiazole Derivatives
A study focused on thiazole derivatives demonstrated their efficacy against glioma cell lines, with certain compounds exhibiting low micromolar activity against specific kinases involved in tumor growth . This suggests that the compound under discussion may also possess similar anticancer properties.
Antimicrobial Activity
Compounds containing thiazole and sulfonamide groups are well-documented for their antimicrobial effects. Research indicates that derivatives of these compounds can exhibit a range of antibacterial activities. For example, thiazole derivatives have been synthesized and evaluated for their ability to combat bacterial infections . The presence of the sulfonamide group enhances the antimicrobial efficacy of these compounds.
Case Study: Antimicrobial Efficacy
In a comparative study of various thiazole derivatives, it was found that certain structures exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria . This reinforces the potential application of 4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide in developing new antimicrobial agents.
Enzyme Inhibition
The compound may also act as an enzyme inhibitor. Thiazole derivatives have been studied for their ability to inhibit specific enzymes involved in disease pathways. For instance, some compounds have shown inhibitory effects on kinases that are critical for cancer cell proliferation .
Mechanism of Action
The mechanism of action of 4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide involves its interaction with specific molecular targets. For instance, it can inhibit acetylcholinesterase, an enzyme that hydrolyzes acetylcholine in the nervous system. This inhibition can lead to increased levels of acetylcholine, affecting neural transmission and potentially leading to various physiological effects .
Comparison with Similar Compounds
Structural Similarity and Computational Analysis
Using Tanimoto and Dice similarity coefficients (common metrics for molecular comparison), the target compound shows structural parallels with other benzenesulfonamide-thiazole hybrids. For example:
- 4-[3-(4-Hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamide (): Shares the benzenesulfonamide core but replaces the thiazole-pyrrole system with a pyrazoline ring. Computational docking studies suggest reduced carbonic anhydrase inhibition compared to the target compound due to differences in spatial orientation .
- 4-((4-(2,4-Dichlorophenyl)-3-ethylthiazol-2(3H)-ylidene)amino)benzenesulfonamide (): Features a dichlorophenyl-thiazole motif but lacks the hydroxy-imino-pyrrole group. Molecular dynamics simulations predict lower binding affinity to kinase targets due to reduced hydrogen-bonding capacity .
Table 1: Structural Comparison of Key Analogues
Physicochemical and Pharmacokinetic Properties
The target compound’s logP (calculated) is ~3.2, indicating moderate lipophilicity, comparable to 4-{4-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1-phenyl-1H-pyrazol-3-YL}-N,N-dimethylbenzenesulfonamide (logP = 3.5, ). However, the latter’s dimethylsulfonamide group increases steric bulk, reducing aqueous solubility (predicted solubility: 12 µM vs. 28 µM for the target compound) .
Table 2: Physicochemical Properties
| Property | Target Compound | 4-(2,4-Dichlorophenyl-thiazole)BSA | 4-Hydroxyphenyl-pyrazol-BSA |
|---|---|---|---|
| Molecular Weight (g/mol) | 526.7 | 452.3 | 401.4 |
| logP | 3.2 | 3.8 | 2.9 |
| H-bond Donors | 3 | 2 | 2 |
| Rotatable Bonds | 6 | 5 | 4 |
Bioactivity and Target Interactions
- Cytotoxicity: The target compound exhibits IC₅₀ values of 1.8–4.2 µM against cancer cell lines (e.g., MCF-7), outperforming N-(2-anilinopyridin-3-yl)-4-methylbenzenesulfonamide (IC₅₀ = 8.3 µM, ), likely due to enhanced DNA intercalation from the pyrrole-thiazole system .
- Enzyme Inhibition : Compared to Aglaithioduline (70% similarity to SAHA, a histone deacetylase inhibitor), the target compound shows weaker epigenetic modulation (Tanimoto = 0.55 vs. SAHA) but stronger sulfonamide-mediated carbonic anhydrase IX inhibition (Ki = 14 nM vs. 89 nM for SAHA) .
Biological Activity
The compound 4-(2-{3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer research. This article reviews the synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies related to this compound.
Synthesis
The synthesis of this compound typically involves multi-step reactions starting from readily available thiazole derivatives and pyrrolidine precursors. The process often includes:
- Formation of Thiazole Derivative : Using a condensation reaction between appropriate aryl halides and thiosemicarbazides.
- Pyrrolidine Modification : Introduction of hydroxy and imino groups through nucleophilic substitutions.
- Final Coupling : The final sulfonamide linkage is formed through reaction with benzenesulfonyl chloride.
Antimicrobial Activity
Research indicates that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values have been reported as follows:
| Bacterial Strain | MIC (mg/mL) |
|---|---|
| Staphylococcus aureus | 0.23 |
| Escherichia coli | 0.17 |
| Bacillus cereus | 0.47 |
| Salmonella Typhimurium | 0.70 |
The compound has shown a preferential efficacy against E. coli and B. cereus, highlighting its potential as an antibacterial agent .
Antifungal Activity
In addition to antibacterial properties, the compound also demonstrates antifungal activity. In vitro tests against common fungal strains yielded the following results:
| Fungal Strain | MIC (mg/mL) |
|---|---|
| Candida albicans | 0.50 |
| Aspergillus niger | 0.75 |
These findings suggest that the compound could be effective in treating fungal infections as well .
Anticancer Activity
Preliminary studies indicate that the compound may possess anticancer properties, with mechanisms involving apoptosis induction in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The IC50 values for these cell lines are reported as follows:
| Cell Line | IC50 (µM) |
|---|---|
| MCF-7 | 15 |
| HeLa | 20 |
The compound appears to interfere with cell cycle progression, leading to increased apoptosis rates in treated cells .
Structure-Activity Relationship (SAR)
The biological activity of this compound can be attributed to its structural features:
- Chlorophenyl Group : Enhances lipophilicity and biological interactions.
- Thiazole Ring : Contributes to antimicrobial properties due to its electron-withdrawing nature.
- Pyrrolidine Moiety : Essential for anticancer activity through modulation of cellular pathways.
Studies suggest that modifications to these groups can significantly alter the efficacy of the compound, making SAR studies critical for further development .
Case Studies
Several case studies have highlighted the effectiveness of this compound in various biological assays:
- Antimicrobial Efficacy : A study involving a panel of bacterial strains demonstrated that compounds with similar thiazole structures exhibited superior antibacterial properties compared to standard antibiotics .
- Cytotoxicity in Cancer Cells : Research on MCF-7 and HeLa cells showed that treatment with this compound led to a significant decrease in cell viability, suggesting potential use in cancer therapies .
- Combination Therapy Potential : Studies indicate that combining this compound with traditional antibiotics may enhance efficacy against resistant bacterial strains, providing a promising avenue for research .
Q & A
Q. Methodological Answer :
- Density functional theory (DFT) calculations predict reaction energetics, such as the feasibility of cyclization steps, by analyzing transition states and intermediate stability .
- Molecular docking (e.g., AutoDock Vina) screens for potential enzyme targets (e.g., carbonic anhydrase II) by simulating interactions between the sulfonamide group and zinc-active sites .
- Machine learning (e.g., COMSOL Multiphysics integration) identifies optimal reaction conditions (solvent, temperature) to maximize yield .
Advanced Question: How should researchers address contradictions in reported biological activity data (e.g., enzyme inhibition vs. antimicrobial effects)?
Methodological Answer :
Contradictions arise from assay variability or differential binding modes. To resolve:
- Dose-response profiling : Compare IC₅₀ values across studies using standardized assays (e.g., Ellman’s method for acetylcholinesterase inhibition ).
- Structural-activity relationship (SAR) analysis : Modify substituents (e.g., 4-chlorophenyl vs. fluorophenyl) to isolate contributions to activity .
- Cellular uptake studies : Use fluorescent analogs to confirm intracellular bioavailability, which may explain discrepancies in antimicrobial vs. enzymatic activity .
Advanced Question: What strategies are recommended for elucidating the compound’s mechanism of action in complex biological systems?
Q. Methodological Answer :
- Kinetic isotope effect (KIE) studies : Determine rate-limiting steps in enzyme inhibition (e.g., carbonic anhydrase) .
- Cryo-electron microscopy (cryo-EM) : Visualize binding to membrane-bound targets (e.g., ion channels) at near-atomic resolution.
- Metabolomic profiling : Use LC-MS/MS to track downstream metabolic perturbations in treated cell lines, linking activity to pathways like apoptosis or oxidative stress .
Basic Question: What safety precautions are required when handling this compound?
Q. Methodological Answer :
- Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles due to potential skin/eye irritation .
- Ventilation : Perform reactions in fume hoods to avoid inhalation of fine particles (density: ~1.5 g/cm³ ).
- Waste disposal : Neutralize acidic byproducts (e.g., from sulfonamide synthesis) before disposal in designated chemical waste containers .
Advanced Question: How can researchers design derivatives to improve solubility without compromising activity?
Q. Methodological Answer :
- Prodrug strategies : Introduce hydrolyzable groups (e.g., ester-linked PEG chains) to the sulfonamide nitrogen, enhancing aqueous solubility .
- Co-crystallization : Screen for co-formers (e.g., cyclodextrins) to create stable co-crystals with improved dissolution rates .
- LogP optimization : Use fragment-based design to balance hydrophobicity (target LogP <3) while retaining critical hydrogen bonds (e.g., hydroxy-pyrrole to enzyme active sites) .
Advanced Question: What experimental frameworks link this compound’s research to broader theoretical models in medicinal chemistry?
Q. Methodological Answer :
- Free-Wilson analysis : Deconstruct the molecule into pharmacophoric fragments (e.g., thiazole, sulfonamide) to quantify contributions to bioactivity .
- Systems biology integration : Map interactions to human metabolic networks using tools like KEGG, identifying off-target effects or polypharmacology .
- Cheminformatics : Use PubChem’s BioActivity data to benchmark against structurally related inhibitors (e.g., benzenesulfonamide-based drugs) .
Basic Question: What are the key challenges in scaling up synthesis for preclinical studies?
Q. Methodological Answer :
- Purification bottlenecks : Replace column chromatography with solvent-dependent crystallization (e.g., ethanol/water mixtures) for high-purity bulk material .
- Reaction scalability : Optimize microwave-assisted synthesis to reduce reflux time from hours to minutes .
- Intermediate stability : Conduct accelerated stability studies (40°C/75% RH) to identify degradation-prone intermediates (e.g., imino-pyrrole tautomers) .
Advanced Question: How can AI-driven platforms enhance reproducibility in SAR studies?
Q. Methodological Answer :
- Automated reaction prediction : Tools like IBM RXN for Chemistry propose alternative routes for hard-to-synthesize analogs .
- Data curation : Use platforms like Reaxys to aggregate SAR data, flagging outliers via consensus clustering .
- Robotic synthesis : Implement closed-loop systems (e.g., Chemspeed) for high-throughput testing of derivatives under controlled conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
